Cas no 1000053-23-5 (tert-butyl N-[1-(4-amino-2-fluoro-phenyl)-4-piperidyl]carbamate)

• Product Name: tert-butyl N-[1-(4-amino-2-fluoro-phenyl)-4-piperidyl]carbamate
• CAS No: 1000053-23-5
• MF: C₁₆H₂₄FN₃O₂
• MW: 309.379067420959
• CID: 824025
• PubChem ID: 59205047
• Update Time: 2025-06-08

tert-butyl N-[1-(4-amino-2-fluoro-phenyl)-4-piperidyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (1-(4-amino-2-fluorophenyl)piperidin-4-yl)carbamate
• tert-Butyl (1-(4-amino-2-fluorophenyl)-piperidin-4-yl)carbamate
• tert-Butyl 4-(4-amino-2-fluorophenyl)tetrahydro-1(2H)-pyrazinecarboxylate
• [1-(4-amino-2-fluorophenyl)piperidin-4-yl]carbamic acid tert-butyl ester
• [3-fluoro-4-(1H-pyrrolo[2,3-b]pyridin-4-yloxy)phe
• [3-fluoro-4-(4-BOC-aminopiperidino)]aniline
• [3-fluoro-4-(BOC-amino)piperidino]aniline
• 4-(1H-pyrrolo[2,3-b]pyridin-4-yloxy)-3-fluoroaniline
• 4-(1H-pyrrolo[2,3-b]pyridin-4-yloxy)-3-fluorobenzenamine
• Benzenamine,3-fluoro-4-(1H-pyrrolo[2,3-b]pyridin-4-yloxy)
• 4-(4-Amino-2-fluorophenyl)piperazine, N1-BOC protected
• tert-Butyl 4-(4-amino-2-fluorophenyl)piperazine-1-carboxylate
• tert-butyl N-[1-(4-amino-2-fluoro-phenyl)-4-piperidyl]carbamate
• JDNYMHLVBPANAR-UHFFFAOYSA-N
• 3-Fluoro-4-[4-(Boc-amino)piperidino]aniline
• SCHEMBL3212610
• tert-butyl N-[1-(4-amino-2-fluorophenyl)piperidin-4-yl]carbamate
• tert-Butyl(1-(4-amino-2-fluorophenyl)piperidin-4-yl)carbamate
• F78683
• 1000053-23-5
• Carbamic acid, N-[1-(4-amino-2-fluorophenyl)-4-piperidinyl]-, 1,1-dimethylethyl ester
• TQR1337

• MDL： MFCD23701381
• Inchi： 1S/C16H24FN3O2/c1-16(2,3)22-15(21)19-12-6-8-20(9-7-12)14-5-4-11(18)10-13(14)17/h4-5,10,12H,6-9,18H2,1-3H3,(H,19,21)
• InChI Key： IULXQAJBODFBAK-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1N1CCC(CC1)NC(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 295.17000
• Monoisotopic Mass: 309.18525518g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 67.6Ų

Experimental Properties

• Melting Point: 110-113°C
• PSA: 58.80000
• LogP: 3.04910

tert-butyl N-[1-(4-amino-2-fluoro-phenyl)-4-piperidyl]carbamate Security Information

• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on tert-butyl N-[1-(4-amino-2-fluoro-phenyl)-4-piperidyl]carbamate

Introduction to Tert-butyl N-[1-(4-amino-2-fluoro-phenyl)-4-piperidyl]carbamate (CAS No. 1000053-23-5)

Tert-butyl N-[1-(4-amino-2-fluoro-phenyl)-4-piperidyl]carbamate, a compound with the CAS number 1000053-23-5, is a significant molecule in the field of pharmaceutical chemistry. This compound belongs to a class of derivatives that have garnered considerable attention due to their potential biological activities and therapeutic applications. The structural complexity of this molecule, featuring a tert-butyl group and a piperidine ring, makes it an intriguing subject for further research and development.

The chemical structure of Tert-butyl N-[1-(4-amino-2-fluoro-phenyl)-4-piperidyl]carbamate consists of several key functional groups that contribute to its unique properties. The presence of an amino group at the 4-position of the phenyl ring and a fluoro substituent at the 2-position introduces electronic and steric effects that can influence its interactions with biological targets. Additionally, the piperidine ring provides a nitrogen-rich environment that can enhance binding affinity to certain enzymes and receptors.

In recent years, there has been growing interest in developing novel carbamate-based compounds for their potential as pharmacological agents. Carbamates are known for their ability to act as acetylcholinesterase inhibitors, which makes them valuable in the treatment of neurodegenerative diseases such as Alzheimer's disease. The compound Tert-butyl N-[1-(4-amino-2-fluoro-phenyl)-4-piperidyl]carbamate has been studied for its potential to modulate cholinergic systems, offering a promising avenue for therapeutic intervention.

One of the most compelling aspects of this compound is its structural similarity to existing drugs that have shown efficacy in clinical trials. By modifying the core structure with additional functional groups, researchers aim to enhance pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. The tert-butyl group, in particular, can influence the lipophilicity of the molecule, making it more suitable for oral administration and improving its overall pharmacological profile.

The synthesis of Tert-butyl N-[1-(4-amino-2-fluoro-phenyl)-4-piperidyl]carbamate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the fluoro substituent at the 2-position of the phenyl ring is particularly challenging due to its sensitivity to various reaction conditions. However, advances in synthetic methodologies have made it possible to achieve high yields and purity levels necessary for further biological evaluation.

Recent studies have demonstrated that derivatives of this compound exhibit interesting pharmacological activities. For instance, some analogs have shown potent inhibitory effects on enzymes involved in cancer cell proliferation. The combination of the amino group and fluoro substituent appears to enhance binding affinity to target proteins, leading to significant biological effects. These findings have prompted further investigation into the potential therapeutic applications of Tert-butyl N-[1-(4-amino-2-fluoro-phenyl)-4-piperidyl]carbamate and its derivatives.

The development of new drug candidates is a complex process that involves extensive testing in vitro and in vivo. Preclinical studies have been conducted to evaluate the safety and efficacy of this compound, with promising results in animal models. These studies have provided valuable insights into its pharmacokinetic behavior and potential side effects, guiding future optimization efforts.

In conclusion, Tert-butyl N-[1-(4-amino-2-fluoro-phenyl)-4-piperidyl]carbamate (CAS No. 1000053-23-5) is a structurally complex and biologically active compound with significant potential in pharmaceutical applications. Its unique chemical properties make it an attractive candidate for further research and development. As our understanding of drug design continues to evolve, compounds like this one will play a crucial role in discovering new treatments for various diseases.